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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Executive Summary & Chemical Identity
2-(2-Chlorophenoxy)-N-ethylethanamine is a secondary amine building block typically used

in the synthesis of aryloxyalkylamine-class pharmaceuticals (e.g., analogs of antihypertensives

like Carvedilol or alpha-blockers like Tamsulosin). Its solubility behavior is governed by the

interplay between its lipophilic 2-chlorophenoxy tail and its ionizable secondary amine head.
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Property Detail

CAS Number 915921-75-4

IUPAC Name N-[2-(2-chlorophenoxy)ethyl]ethanamine

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

Physical State Viscous Oil (Free Base) / Solid (HCl Salt)

Predicted pKa ~9.2 – 9.8 (Secondary Amine)

Predicted LogP ~2.1 – 2.4 (Lipophilic)

Theoretical Solubility Profile
The solubility of this compound is highly pH-dependent due to the basic nitrogen atom. The

"Chlorine Effect" on the phenyl ring significantly increases lipophilicity compared to its methoxy-

analogs (e.g., 2-(2-methoxyphenoxy)ethylamine), reducing water solubility for the free base.

Predicted Solubility Matrix
Note: Values are derived from Structure-Property Relationship (SPR) analysis of homologous

phenoxyalkylamines.
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Solvent Class
Solvent
Example

Solubility
(Free Base)

Solubility (Salt
Form - HCl)

Mechanistic
Rationale

Aqueous

(Neutral)
Water (pH 7) Low (<1 mg/mL)

High (>50

mg/mL)

Free base is

hydrophobic; Salt

ionizes fully.

Aqueous (Acidic) 0.1 N HCl High (Miscible) High

Protonation of

amine (

) drives

dissolution.

Polar Protic
Methanol /

Ethanol
High (Miscible) High

H-bonding

capability

matches both

amine and ether

oxygen.

Polar Aprotic DMSO / DMF
High (>100

mg/mL)
High

Excellent

solvation of

polarizable

aromatic rings.

Chlorinated
Dichloromethane

(DCM)
High (Miscible) Moderate

"Like dissolves

like" for the

chlorophenoxy

moiety.

Non-Polar
Hexane /

Heptane
Moderate Negligible

Amine polarity

limits solubility;

Salt is insoluble.

Critical Process Logic: The "pH Swing" Effect
For isolation and purification, exploiting the solubility differential between the ionized and non-

ionized forms is the standard protocol.
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Crude Reaction Mixture Acidify (pH < 4)
Form R-NH2+ Cl-

Add HCl Aqueous Phase
(Product Soluble)

Organic Wash
(Remove Non-Basic Impurities)

Partition w/ EtOAc Basify (pH > 11)
Form Free Base

Discard Org. Layer Extract into DCM/EtOAc
(Product Soluble)

Add DCM Evaporate Solvent
Pure Oil

Click to download full resolution via product page

Figure 1: Purification logic utilizing the pH-dependent solubility switch of 2-(2-Chlorophenoxy)-
N-ethylethanamine.

Experimental Protocol: Solubility Determination
Since specific batch-to-batch variations (polymorphs for salts, purity for oils) affect exact

values, the following self-validating protocol is recommended for precise determination.

Method A: Visual Equilibrium (Tier 1 - Rapid Screen)
Objective: Determine approximate solubility range (Low/Moderate/High).

Preparation: Place 10 mg of sample into a clear glass vial.

Addition: Add solvent in stepwise increments: 100 µL, 400 µL, 500 µL (Total 1 mL).

Observation: Vortex for 30 seconds after each addition.

Dissolved at 100 µL: Solubility > 100 mg/mL.

Dissolved at 1 mL: Solubility > 10 mg/mL.

Undissolved at 1 mL: Solubility < 10 mg/mL.[1]

Method B: HPLC Saturation (Tier 2 - Quantitative)
Objective: Exact thermodynamic solubility for regulatory filing.

Saturation: Add excess solid/oil to 2 mL solvent. Shake at 25°C for 24 hours.

Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter (Use PVDF for aqueous).
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Quantification: Analyze filtrate via HPLC-UV (Detection @ 270 nm for chlorophenoxy

chromophore).

Calculation: Compare peak area against a standard curve of known concentration.

Test Sample
(10 mg)

Stepwise Solvent Addition
(100µL -> 1000µL)

Visual Inspection
(Clear vs. Turbid)

Dissolved?

High Solubility
(>100 mg/mL)

Yes (at 100µL)

Moderate Solubility
(10-100 mg/mL)

Yes (at 1mL)

Low Solubility
(<10 mg/mL)

No (at 1mL)

Proceed to HPLC
Quantification

Click to download full resolution via product page

Figure 2: Decision tree for solubility classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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